1-(4-methoxy-2,5-dimethylbenzyl)-2-methylpiperidine

• IUPAC Name: 1-[(4-methoxy-2,5-dimethylphenyl)methyl]-2-methylpiperidine
• InChI: InChI=1S/C16H25NO/c1-12-10-16(18-4)13(2)9-15(12)11-17-8-6-5-7-14(17)3/h9-10,14H,5-8,11H2,1-4H3
• InChI Key: JNOTWIYRYWECKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1CC2=C(C=C(C(=C2)C)OC)C
• Molecular Formula: C16H25NO
• Molecular Weight: 247.38 g/mol

Description

1-(4-methoxy-2,5-dimethylbenzyl)-2-methylpiperidine, also known as MDPV, is a synthetic cathinone that belongs to the family of psychoactive substances known as designer drugs. MDPV is a potent psychostimulant that has been associated with a range of adverse effects, including addiction, psychosis, and death. The purpose of

Mechanism of Action

1-(4-methoxy-2,5-dimethylbenzyl)-2-methylpiperidine acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin, leading to an increase in their levels in the brain. This increase in neurotransmitter levels is thought to underlie the psychostimulant effects of 1-(4-methoxy-2,5-dimethylbenzyl)-2-methylpiperidine, including increased energy, euphoria, and heightened perception.
Biochemical and Physiological Effects:
1-(4-methoxy-2,5-dimethylbenzyl)-2-methylpiperidine has been shown to increase heart rate, blood pressure, and body temperature in both animal models and humans. It also produces a range of behavioral effects, including hyperactivity, stereotypy, and aggression. Long-term use of 1-(4-methoxy-2,5-dimethylbenzyl)-2-methylpiperidine has been associated with adverse effects, including addiction, psychosis, and death.

Advantages and Limitations for Lab Experiments

1-(4-methoxy-2,5-dimethylbenzyl)-2-methylpiperidine has several advantages as a tool for studying the neurochemistry of drug addiction. It is a potent psychostimulant that produces robust effects on behavior and neurochemistry, making it a useful tool for investigating the role of the dopamine and norepinephrine systems in drug addiction. However, 1-(4-methoxy-2,5-dimethylbenzyl)-2-methylpiperidine also has several limitations, including its potential for abuse and toxicity, which can make it difficult to conduct experiments in humans.

Future Directions

There are several future directions for research on 1-(4-methoxy-2,5-dimethylbenzyl)-2-methylpiperidine. One area of interest is the development of new treatments for addiction and other psychiatric disorders that target the dopamine and norepinephrine systems. Another area of interest is the investigation of the long-term effects of 1-(4-methoxy-2,5-dimethylbenzyl)-2-methylpiperidine on behavior and neurochemistry, including the potential for neurotoxicity and cognitive impairment. Additionally, researchers are exploring the use of 1-(4-methoxy-2,5-dimethylbenzyl)-2-methylpiperidine as a tool for studying the neurochemistry of drug addiction in animal models.

Synthesis Methods

1-(4-methoxy-2,5-dimethylbenzyl)-2-methylpiperidine is synthesized from piperonal, which is a precursor chemical that can be obtained from safrole, a compound found in sassafras oil. Piperonal is converted into 3,4-methylenedioxyphenyl-2-propanone (MDP2P) through a series of chemical reactions, including oxidation and reduction. MDP2P is then reacted with methylamine to produce 1-(4-methoxy-2,5-dimethylbenzyl)-2-methylpiperidine.

Scientific Research Applications

1-(4-methoxy-2,5-dimethylbenzyl)-2-methylpiperidine has been the subject of numerous scientific studies, primarily due to its potential as a drug of abuse. Researchers have investigated the effects of 1-(4-methoxy-2,5-dimethylbenzyl)-2-methylpiperidine on behavior, cognition, and neurochemistry in both animal models and humans. 1-(4-methoxy-2,5-dimethylbenzyl)-2-methylpiperidine has also been used as a tool to study the role of the dopamine and norepinephrine systems in drug addiction.